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Compound of Interest

Compound Name: REGOPAR

Cat. No.: B1166337 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides a comprehensive overview of the stability and recommended storage

conditions for REGOPAR solutions. The information presented is intended to guide

researchers, scientists, and drug development professionals in maintaining the integrity and

efficacy of REGOPAR for experimental and developmental purposes. The following sections

detail the stability of REGOPAR under various conditions, protocols for stability testing, and

visual representations of degradation pathways and experimental workflows.

REGOPAR Stability Data
The stability of REGOPAR solutions has been evaluated under various stress conditions,

including temperature, pH, and light exposure. The following tables summarize the quantitative

data obtained from these studies.

Table 1: Summary of REGOPAR Solution Stability under Different Temperature Conditions
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Temperature Duration
Concentration
Change

Degradants
Formed

2-8°C 30 days < 2% Not significant

25°C / 60% RH 30 days 5-7%
Degradant A,

Degradant B

40°C / 75% RH 15 days 15-20%

Degradant A,

Degradant B,

Degradant C

Table 2: Summary of REGOPAR Solution Stability at Different pH Values (at 25°C)

pH Duration
Concentration
Change

Degradants
Formed

3.0 24 hours 8-10% Acid-Degradant I

7.0 24 hours < 1% Not significant

9.0 24 hours 12-15%
Base-Degradant I,

Base-Degradant II

Table 3: Summary of REGOPAR Solution Photostability

Light Condition Duration
Concentration
Change

Degradants
Formed

Exposed to Light 48 hours 25-30%
Photo-Degradant X,

Photo-Degradant Y

Protected from Light 48 hours < 2% Not significant

Recommended Storage Conditions
Based on the stability data, the following storage conditions are recommended for REGOPAR
solutions to ensure optimal stability and prevent degradation:
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Temperature: Store at 2-8°C for long-term storage. For short-term use (up to 7 days),

storage at controlled room temperature (20-25°C) is acceptable.

Light: Protect from light at all times. Use amber vials or wrap containers with light-blocking

material.

pH: Maintain the solution pH between 6.5 and 7.5. Avoid acidic or alkaline conditions.

Container: Use well-sealed, inert containers (e.g., glass or polypropylene) to prevent

contamination and solvent loss.

Experimental Protocols
The following protocols describe the methodologies used to assess the stability of REGOPAR
solutions.

Protocol: High-Performance Liquid Chromatography
(HPLC) for REGOPAR Stability Testing
This protocol outlines the HPLC method for the quantitative determination of REGOPAR and its

degradation products.

Instrumentation: HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

Flow Rate: 1.0 mL/min.

Detection Wavelength: 280 nm.

Injection Volume: 10 µL.

Procedure:

Prepare REGOPAR solutions at the desired concentration in the appropriate buffer or

solvent.
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Subject the solutions to the desired stress conditions (temperature, pH, light).

At specified time points, withdraw an aliquot of the solution.

Dilute the aliquot with the mobile phase to an appropriate concentration.

Inject the sample into the HPLC system.

Analyze the chromatogram to determine the peak area of REGOPAR and any degradation

products.

Calculate the percentage of remaining REGOPAR and the formation of degradants.

Protocol: Forced Degradation Studies
This protocol describes the conditions for forced degradation studies to identify potential

degradation pathways of REGOPAR.

Acid Hydrolysis: Incubate the REGOPAR solution in 0.1 N HCl at 60°C for 24 hours.

Base Hydrolysis: Incubate the REGOPAR solution in 0.1 N NaOH at 60°C for 24 hours.

Oxidative Degradation: Treat the REGOPAR solution with 3% hydrogen peroxide at room

temperature for 24 hours.

Thermal Degradation: Heat the solid REGOPAR powder at 105°C for 48 hours.

Photodegradation: Expose the REGOPAR solution to a light source (e.g., xenon lamp)

providing an overall illumination of not less than 1.2 million lux hours and an integrated near-

ultraviolet energy of not less than 200 watt-hours/square meter.

Analysis: Analyze the stressed samples using the HPLC method described in section 3.1

and mass spectrometry (MS) to identify the structure of the degradation products.

Visualizations
The following diagrams illustrate key pathways and workflows related to REGOPAR stability.
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Caption: Major degradation pathways for REGOPAR.
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Caption: Experimental workflow for REGOPAR stability testing.
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Caption: Relationship between storage conditions and stability.

To cite this document: BenchChem. [Application Notes and Protocols: REGOPAR Solution
Stability and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166337#regopar-solution-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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